Cas no 3220-74-4 (3, 4-Dehydroproline)
3, 4-Dehydroproline structure
Product Name:3, 4-Dehydroproline
3, 4-Dehydroproline Chemical and Physical Properties
Names and Identifiers
-
- 3, 4-Dehydroproline
- Proline, 3,4-didehydro-
- 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro- (9ci)
- 2,5-Dihydro-1H-pyrrole-carboxylic acid
- 3-Pyrroline-2-carboxylic acid (8ci)
- Dehydroproline
- Nsc 49883
- FT-0698280
- FT-0770677
- 3,4-Dehydro-D,L-proline
- 3395-35-5
- NS00083906
- A822016
- SY022074
- H-3,4-Dehydro-Pro-OH
- NSC49883
- BDBM50000103
- CPD0-1103
- 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-
- MFCD08275374
- 3220-74-4
- AKOS015854543
- CHEMBL310623
- HY-W142043
- dehydro proline
- F10849
- 3-Pyrroline-2-carboxylic acid
- MFCD00065964
- 3,4-Dehydro-DL-proline, 98%
- EN300-107180
- MFCD00005214
- DTXSID00955526
- H-3,4-DEHYDRO-DL-PRO-OH
- FT-0630232
- A825108
- 3,4-dehydro-D-proline
- SY251245
- bmse000080
- A6007
- 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (+-)-
- 2,5-Dihydro-1H-pyrrole-2-carboxylic acid
- DL-3,4-Dehydroproline
- 3,4-Didehydro-proline
- VEN38AMU74
- SCHEMBL297777
- NSC-49883
- 2,5-Dihydro-1H-pyrrole-2-carboxylic acid #
- 1H-Pyrrole-2-carboxylic acid,5-dihydro-
- AS-46895
- 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (.+/-.)-
- 2,5-Dihydro-1H-pyrrole-2-carboxylicacid
- SY251243
- 3,4Dehydro-dl-proline
- 3,4-Dehydroproline
- (1)-2,3-Dihydro-1H-pyrrole-2-carboxylic acid
- EINECS 222-243-3
- 3-Pyrroline-2-carboxylic acid , DL-
- CS-0201828
- UNII-VEN38AMU74
- Proline,4-didehydro-
- J-507347
- 3,4-Dehydro-DL-proline
-
- Inchi： 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)
- InChI Key： OMGHIGVFLOPEHJ-UHFFFAOYSA-N
- SMILES： OC(C1C=CCN1)=O
Computed Properties
- Exact Mass: 113.04771
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: -0.07220
3, 4-Dehydroproline Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3220-74-4 (3, 4-Dehydroproline) Related Products
- 3395-35-5(2,5-Dihydro-1H-pyrrole-2-carboxylic acid)
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- 58640-72-5((R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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